zinc;3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate

• Molecular Formula: C18H32N2O10Zn
• Molecular Weight: 501.8 g/mol
• IUPAC Name: zinc;3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate
• InChI: InChI=1S/2C9H17NO5.Zn/c2*1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;/h2*7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);/q;;+2/p-2/t2*7-;/m00./s1
• InChI Key: ZAABEEUCMDURSM-UBKPKTQASA-L
• Isomeric SMILES: CC(C)(CO)[C@H](C(=O)NCCC(=O)[O-])O.CC(C)(CO)[C@H](C(=O)NCCC(=O)[O-])O.[Zn+2]
• SMILES: CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.[Zn+2]
• synonyms: B 5, Vitamin; B5, Vitamin; Calcium Pantothenate; Dexol; Pantothenate, Calcium; Pantothenate, Zinc; Pantothenic Acid; Vitamin B 5; Vitamin B5; Zinc Pantothenate

Description

A butyryl-beta-alanine that can also be viewed as pantoic acid complexed with BETA ALANINE. It is incorporated into COENZYME A and protects cells against peroxidative damage by increasing the level of GLUTATHIONE.

Scientific Research Applications

Zinc Oxide in Industry and Medicine

Zinc oxide is recognized for its unique physical and chemical properties, making it a multifunctional material. It's used in various industry sectors, including rubber, pharmaceuticals, cosmetics, textiles, electronics, electrotechnology, and photocatalysis. The versatility of zinc oxide, arising from its methods of preparation and modification, underscores its widespread applicability (Kołodziejczak-Radzimska & Jesionowski, 2014).

Zinc in Environmental and Health Protection

Zinc plays a crucial role in protecting against environmental and health hazards. It's known for its antioxidant properties, which have been studied for protective roles against nephrotoxicity and oxidative damage, as well as for its beneficial effects on kidney biomarkers and histopathological changes (Sefi et al., 2020). Additionally, its presence in the mouth, in the form of zinc in oral health products, is significant for controlling plaque, reducing malodour, and inhibiting calculus formation. However, its role in enamel demineralization and remineralization during caries is complex and requires further mechanistic studies (Lynch, 2011).

Zinc Oxide in Energy Applications

Zinc oxide is also pivotal in energy applications, notably in dye-sensitized solar cells (DSSCs). Its properties, such as high electron mobility and stability against photo-corrosion, make it an excellent material for these applications. The performance optimization and potential challenges in utilizing zinc oxide in DSSCs are areas of ongoing research (Vittal & Ho, 2017).

Zinc in Biological Processes

In biological processes, zinc is indispensable. Its antioxidant properties are vital in scavenging free radicals and improving seminal plasma antioxidant capacity, as demonstrated in studies involving animal models. The role of zinc in modulating oxidative damage, enzyme activities, and seminal plasma trace elements highlights its biological significance (Rahman et al., 2014). Furthermore, the impact of zinc on various biochemical parameters and antioxidant enzymes in albino rats emphasizes its essential role in molecular function and signal transduction (Akure et al., 2020).